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Compound of Interest

Compound Name: 4-Fluoro-2-iodoaniline

Cat. No.: B1303420

Essential Safety and Handling Guide for 4-Fluoro-2-
iodoaniline

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 4-Fluoro-2-iodoaniline in a laboratory setting. The
information is intended for researchers, scientists, and professionals in drug development to
ensure safe handling and minimize exposure risks.

Chemical Safety and Hazard Information

Product Identifier: 4-Fluoro-2-iodoaniline CAS Number:; 61272-76-2

Hazard Statements: Harmful if swallowed, in contact with skin, or if inhaled. Causes skin
irritation and serious eye irritation. May cause respiratory irritation.[1][2][3]

Quantitative Data Summary

The following table summarizes the key quantitative data for 4-Fluoro-2-iodoaniline. It is
important to note that specific toxicity data such as LD50 and LC50 are not readily available,
indicating that the toxicological properties have not been fully investigated.[4] Therefore, this
compound should be handled with extreme caution, assuming high toxicity.
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Property Value Source
Molecular Formula CeHsFIN [2]
Molecular Weight 237.01 g/mol [2]
Appearance Colorless. to Brown. clear liquid (2]
or off-white crystalline powder

Melting Point 55-57 °C [5]
Boiling Point 259.8 + 25.0 °C at 760 mmHg [2]
Flash Point 113 °C (235.4 °F) - closed cup [5]
Density 1.99 - 2.0 g/cm?3 [11[2]

Acute Oral Toxicity

Category 4 (Harmful if

swallowed)

[2]

Acute Dermal Toxicity

Category 4 (Harmful in contact
with skin)

[2]

Acute Inhalation Toxicity

Category 4 (Harmful if inhaled)

[2]

LD50 (Oral, Rat)

No data available

LD50 (Dermal, Rabbit)

No data available

LC50 (Inhalation, Rat)

No data available

Operational Plan: Step-by-Step Handling Procedure

This protocol outlines the necessary steps for safely handling 4-Fluoro-2-iodoaniline from

preparation to the completion of the experimental work.

1. Pre-Experiment Preparation:

» Risk Assessment: Conduct a thorough risk assessment for the planned experiment,
considering the quantity of 4-Fluoro-2-iodoaniline to be used and the nature of the

procedure.

o Safety Data Sheet (SDS) Review: All personnel involved must read and understand the SDS
for 4-Fluoro-2-iodoaniline before commencing any work.[6]
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Emergency Equipment Check: Ensure that a fully stocked spill kit, safety shower, and
eyewash station are readily accessible and in good working order.

Fume Hood Verification: All handling of 4-Fluoro-2-iodoaniline must be performed inside a
certified and properly functioning chemical fume hood.[3]

. Personal Protective Equipment (PPE) Protocol:

Eye and Face Protection: Wear chemical safety goggles with side shields or a full-face
shield.[3]

Hand Protection: Wear chemically resistant gloves (e.g., nitrile rubber). Gloves must be
inspected for any signs of degradation or puncture before use and disposed of after handling
the compound.[3][7]

Body Protection: A lab coat is mandatory. For procedures with a higher risk of splashing, a
chemically impervious apron or suit should be worn.[3][7]

Respiratory Protection: For operations that may generate dust or aerosols, a NIOSH-
approved respirator with appropriate cartridges (e.g., P95 or ABEK-P2) is required.[3]

. Handling and Experimental Procedure:

Work Area: Designate a specific area within the fume hood for handling 4-Fluoro-2-
iodoaniline.

Weighing and Transfer: If the compound is a solid, handle it as a powder. Use a spatula for
transfers and weigh it in a tared, sealed container to minimize dust generation. If it is a liquid,
use a calibrated pipette or syringe.

Spill Prevention: Use a secondary container when transporting the chemical within the lab.
Avoid Ingestion and Inhalation: Do not eat, drink, or smoke in the laboratory.[1] Avoid
breathing dust, fumes, or vapors.[1][3]

. Post-Experiment Cleanup:

Decontamination: Decontaminate all surfaces and equipment that have come into contact
with 4-Fluoro-2-iodoaniline using an appropriate solvent (e.g., ethanol or acetone) followed
by soap and water. All cleaning materials must be disposed of as hazardous waste.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves and
before leaving the laboratory.[3]

Emergency Response and First Aid

Immediate action is crucial in the event of exposure.
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Inhalation: Move the affected person to fresh air immediately. If breathing is difficult, provide
oxygen. If the person is not breathing, give artificial respiration. Seek immediate medical
attention.[6]

Skin Contact: Remove contaminated clothing immediately. Wash the affected area with
plenty of soap and water for at least 15 minutes. Seek medical attention.[3][6]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[3][6]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Call a poison control center or doctor immediately.[6]

Disposal Plan: Step-by-Step Waste Management

Proper disposal is critical to prevent environmental contamination and ensure regulatory
compliance.

. Waste Segregation and Collection:

Solid Waste: Collect any unused 4-Fluoro-2-iodoaniline and contaminated disposable
materials (e.g., gloves, weighing paper, absorbent pads) in a designated, sealed, and clearly
labeled hazardous waste container.

Liquid Waste: Collect all liquid waste containing 4-Fluoro-2-iodoaniline in a separate,
sealed, and clearly labeled hazardous waste container. Do not mix with other solvent waste
streams unless compatibility has been confirmed.

Sharps: Contaminated sharps (e.g., needles, broken glass) must be placed in a puncture-
resistant sharps container labeled as hazardous waste.

. Labeling and Storage:

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full
chemical name "4-Fluoro-2-iodoaniline,"” and the associated hazards (e.g., Toxic).
Storage: Store waste containers in a designated, well-ventilated, and secure secondary
containment area, away from incompatible materials.

. Final Disposal:
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» Professional Disposal: Arrange for the disposal of all 4-Fluoro-2-iodoaniline waste through
a licensed and certified hazardous waste disposal company.[3] Do not dispose of this
chemical down the drain or in regular trash.[3]

Workflow for Handling and Disposal of 4-Fluoro-2-
iodoaniline
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Caption: Workflow for the safe handling and disposal of 4-Fluoro-2-iodoaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 4-Fluoro-2-
iodoaniline]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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